Cas no 950114-59-7 (2-(furan-2-yl)-4-phenyl-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-(furan-2-yl)-4-phenyl-1,3-thiazole-5-carboxylic acid
• CAS No: 950114-59-7
• MF: C₁₄H₉NO₃S
• MW: 271.291162252426
• MDL: MFCD09802200
• CID: 4666956
• Update Time: 2025-05-20

2-(furan-2-yl)-4-phenyl-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxylic acid, 2-(2-furanyl)-4-phenyl-
• 2-(Furan-2-yl)-4-phenyl-1,3-thiazole-5-carboxylic Acid
• 2-(furan-2-yl)-4-phenyl-1,3-thiazole-5-carboxylic acid

• MDL： MFCD09802200
• Inchi： 1S/C14H9NO3S/c16-14(17)12-11(9-5-2-1-3-6-9)15-13(19-12)10-7-4-8-18-10/h1-8H,(H,16,17)
• InChI Key： ISOKSHFZZCNJOR-UHFFFAOYSA-N
• SMILES： S1C(C(O)=O)=C(C2=CC=CC=C2)N=C1C1=CC=CO1

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Boiling Point: 469.4±53.0 °C at 760 mmHg
• Flash Point: 237.7±30.9 °C
• Vapor Pressure: 0.0±1.2 mmHg at 25°C

2-(furan-2-yl)-4-phenyl-1,3-thiazole-5-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-(furan-2-yl)-4-phenyl-1,3-thiazole-5-carboxylic acid

2-(Furan-2-yl)-4-phenyl-1,3-thiazole-5-carboxylic acid (CAS No. 950114-59-7)

The compound 2-(furan-2-yl)-4-phenyl-1,3-thiazole-5-carboxylic acid, identified by the CAS number 950114-59-7, is a heterocyclic aromatic compound with a unique structure that combines a thiazole ring, a phenyl group, and a furan moiety. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The integration of these functional groups provides the molecule with versatile reactivity and biological activity, making it a valuable substrate for further research and development.

The thiazole ring in 2-(furan-2-yl)-4-phenyl-1,3-thiazole-5-carboxylic acid is a key structural feature that contributes to its chemical properties. Thiazoles are known for their stability and ability to participate in various chemical reactions, such as cycloadditions and nucleophilic substitutions. The presence of the furan group at the 2-position of the thiazole ring introduces additional electronic effects, enhancing the molecule's reactivity and making it suitable for use in organic synthesis. Furthermore, the phenyl group at the 4-position adds aromaticity and planarity to the structure, which can influence the compound's solubility and bioavailability.

Recent studies have highlighted the potential of 2-(furan-2-yl)-4-phenyl-1,3-thiazole-based compounds as inhibitors of key enzymes involved in metabolic pathways. For instance, researchers have explored their ability to modulate histone deacetylases (HDACs), which are critical targets in cancer therapy. The carboxylic acid group at the 5-position of the thiazole ring plays a pivotal role in these interactions, as it can form hydrogen bonds with amino acids in the enzyme's active site. This property makes 950114-59-7 a promising candidate for drug development.

In addition to its enzymatic inhibition potential, 2-(furan-2-yl)-4-phenyl)-1,3-thiazole)-5-carboxylic acid has shown remarkable activity in agricultural applications. Specifically, it has been investigated as a potential herbicide due to its ability to inhibit plant growth regulators such as auxins. The furan moiety is believed to contribute significantly to this activity by enhancing the molecule's lipophilicity and enabling it to penetrate plant cell membranes more effectively.

The synthesis of CAS No. 950114-59-7 involves a multi-step process that typically begins with the preparation of the thiazole ring using condensation reactions between thiols and aldehydes or ketones. The subsequent introduction of the furan and phenyl groups requires careful control of reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods have enabled more efficient syntheses, reducing production costs and improving scalability.

In terms of spectroscopic characterization, 2-(furan-< strong >2 strong > -< em > yl em > ) -4 - phenyl - 1 , 3 - thiazole - 5 - carboxylic acid strong > exhibits distinct absorption bands in UV-vis spectroscopy due to its conjugated system. These bands are influenced by both the thiazole ring and the substituents attached to it. Additionally, NMR spectroscopy has been instrumental in confirming the regiochemistry of the substituents on the thiazole ring.

The biological evaluation of this compound has revealed interesting pharmacokinetic properties. In vitro studies indicate that it has moderate solubility in aqueous solutions but excellent permeability across cell membranes. These characteristics are advantageous for drug delivery systems that require rapid uptake into target tissues.

In conclusion, < strong > CAS No . 950114 - 59 -7 strong > represents a versatile compound with significant potential across multiple disciplines. Its unique structure enables diverse chemical reactivity and biological activity, making it an attractive target for further research and development.